![molecular formula C21H25NO2 B6270483 (S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl](7-methoxynaphthalen-1-yl)methanol CAS No. 1326564-73-1](/img/no-structure.png)
(S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl](7-methoxynaphthalen-1-yl)methanol
Overview
Description
(S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl](7-methoxynaphthalen-1-yl)methanol is a useful research compound. Its molecular formula is C21H25NO2 and its molecular weight is 323.4. The purity is usually 90.
BenchChem offers high-quality (S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl](7-methoxynaphthalen-1-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl](7-methoxynaphthalen-1-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl](7-methoxynaphthalen-1-yl)methanol involves the synthesis of the starting materials followed by a series of reactions to form the final compound.", "Starting Materials": [ "7-methoxynaphthalene", "2-bromoethanol", "2,4,5-tris(bromomethyl)tetrahydro-1,3-thiazole", "sodium hydride", "triethylamine", "palladium(II) acetate", "copper(I) iodide", "1,4-dioxane", "acetic acid", "sodium chloride", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Synthesis of (2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-amine", "React 2,4,5-tris(bromomethyl)tetrahydro-1,3-thiazole with sodium hydride and triethylamine in 1,4-dioxane to form the corresponding thiazole intermediate.", "Add 2-bromoethanol to the thiazole intermediate and heat the mixture to form the desired amine product.", "Step 2: Synthesis of (S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl](7-methoxynaphthalen-1-yl)methanol", "React 7-methoxynaphthalene with palladium(II) acetate and copper(I) iodide in acetic acid to form the corresponding aryl iodide intermediate.", "Add the amine product from Step 1 to the aryl iodide intermediate and heat the mixture to form the desired final product.", "Purify the final product using a mixture of sodium chloride, sodium bicarbonate, and water." ] } | |
CAS RN |
1326564-73-1 |
Molecular Formula |
C21H25NO2 |
Molecular Weight |
323.4 |
Purity |
90 |
Origin of Product |
United States |
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